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Compound Name: UNC8153

Cat. No.: B11927437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UNC8153 is a novel, potent, and selective small molecule designed as a targeted degrader of

the Nuclear Receptor-Binding SET Domain-Containing 2 (NSD2) protein.[1][2][3][4] This

technical guide provides an in-depth overview of the chemical properties, structure, and

biological activity of UNC8153. It details the mechanism of action, key experimental data, and

the methodologies used to characterize this compound, offering a comprehensive resource for

researchers in oncology, epigenetics, and drug discovery.

Chemical Properties and Structure
UNC8153 is a synthetic molecule with a complex chemical structure designed for high-affinity

binding to the PWWP1 domain of NSD2.[1] Its key chemical and physical properties are

summarized in the table below.
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Property Value

IUPAC Name

N-(4-((4-((6-

aminohexyl)carbamoyl)phenyl)carbamoyl)benzyl

)-N-cyclopropyl-3-oxo-3,4-dihydro-2H-benzo[b]

[1][5]oxazine-7-carboxamide

Chemical Formula C33H37N5O5

Molecular Weight 583.69 g/mol [6]

Canonical SMILES

C1CC1N(CC2=CC=C(C=C2)C(=O)NC3=CC=C(

C=C3)C(=O)NCCCCCCN)C(=O)C4=CC5=C(C=

C4)NC(=O)CO5

CAS Number 2929304-60-7

Mechanism of Action: Targeted Degradation of
NSD2
UNC8153 functions as a bivalent degrader, inducing the selective degradation of the NSD2

protein.[1] The mechanism involves the recruitment of the ubiquitin-proteasome system to

NSD2, leading to its ubiquitination and subsequent degradation. This process is dependent on

neddylation, a key step in the activation of Cullin-RING E3 ubiquitin ligases.[1]

The degradation of NSD2 by UNC8153 results in a significant reduction of the H3K36me2

(histone H3 dimethylated at lysine 36) chromatin mark, a key epigenetic modification mediated

by NSD2 that is associated with active gene transcription.[1][2][3] Aberrant NSD2 activity and

elevated H3K36me2 levels are implicated in various cancers, including multiple myeloma.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.mcgill.ca/bernardlab/files/bernardlab/rt-qpcr_protocol.pdf
https://pubs.acs.org/doi/abs/10.1021/jacs.3c01421
https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.medchemexpress.com/unc8153-tfa.html
https://www.promega.com/-/media/files/resources/application-notes/nanobret/an333.pdf?la=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.promega.com/-/media/files/resources/application-notes/nanobret/an333.pdf?la=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of UNC8153
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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